Cas no 2228347-15-5 (tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate
• CAS No: 2228347-15-5
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• CID: 5825663
• PubChem ID: 165621411
• Update Time: 2025-10-18

tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(5,6-dichloropyridin-3-yl)ethyl]carbamate
• 2228347-15-5
• EN300-1887887

• Inchi： 1S/C12H17Cl2N3O2/c1-12(2,3)19-11(18)17-9(5-15)7-4-8(13)10(14)16-6-7/h4,6,9H,5,15H2,1-3H3,(H,17,18)
• InChI Key： FYSBLMLVVGECOV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate (CAS No. 2228347-15-5)

The compound tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate (CAS No. 2228347-15-5) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5,6-dichloropyridin-3-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antiviral agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate has surged, driven by their applications in precision medicine and crop protection. The compound's dichloropyridine scaffold is particularly noteworthy, as it mimics motifs found in FDA-approved drugs targeting inflammatory diseases and central nervous system (CNS) disorders. This connection to high-impact therapeutic areas has made CAS No. 2228347-15-5 a frequent subject in patent literature and academic journals.

Synthetic accessibility is another key advantage of this compound. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during multi-step organic synthesis, a feature highly valued in peptide chemistry and small-molecule drug development. Laboratories optimizing green chemistry protocols often explore derivatives of CAS No. 2228347-15-5 to reduce environmental impact—a hot topic in sustainable pharmaceutical manufacturing.

Analytical characterization of tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), critical for structure-activity relationship (SAR) studies. The aminoethylcarbamate segment also enables facile derivatization, allowing researchers to create libraries for high-throughput screening (HTS)—a strategy dominating modern drug discovery pipelines.

From a commercial perspective, suppliers list CAS No. 2228347-15-5 as a research-grade chemical with strict quality controls. Its pricing reflects the complexity of chloropyridine synthesis and Boc-protection steps. Interestingly, search engine data reveals growing queries about "tert-butyl carbamate analogs" and "dichloropyridine building blocks," indicating strong market interest in this chemical space.

Regulatory compliance is ensured as the compound falls outside controlled substance categories. However, proper laboratory safety protocols must be followed when handling its halogenated components. The scientific community continues to investigate its potential in bioconjugation and prodrug design, particularly for targeted therapies against age-related diseases—a major focus area in biomedical research today.

In conclusion, tert-butyl N-2-amino-1-(5,6-dichloropyridin-3-yl)ethylcarbamate represents a versatile tool for medicinal chemists. Its dual functionality as a protected amine and halogenated heterocycle positions it at the intersection of fragment-based drug design and agrochemical innovation. As AI-driven molecular modeling accelerates compound optimization, CAS No. 2228347-15-5 will likely remain relevant in cutting-edge life science applications.